![molecular formula C14H13FIN B2707158 2-[(E)-2-(4-fluorophenyl)ethenyl]-1-methylpyridin-1-ium iodide CAS No. 128588-03-4](/img/structure/B2707158.png)
2-[(E)-2-(4-fluorophenyl)ethenyl]-1-methylpyridin-1-ium iodide
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Description
Scientific Research Applications
Photophysical Properties and Applications
Intramolecular Charge Transfer and Luminescence : The study of luminescence behavior in ligands and Re(I) complexes demonstrates the utility of similar compounds in observing room-temperature phosphorescence, highlighting their potential in photophysical applications (Shaw & Schmehl, 1991).
Dye-Sensitized Solar Cells : A polymerized ionic liquid based on a structurally similar compound was synthesized and used as a solid electrolyte in dye-sensitized solar cells, achieving significant conversion efficiency due to improved electrode/electrolyte interfaces (Chi et al., 2011).
Electro-Optic Materials : Heterocycle-based chromophores, closely related to the compound , have been synthesized for application in nonlinear optical/electro-optic materials, showcasing their potential in advanced photonic applications (Facchetti et al., 2003).
Photochemistry and Molecular Interactions
Photobehaviour with DNA : Research into the fluorescence emission and photoreactivity of related heteroaryl-ethene iodides in interaction with DNA provides insights into their binding affinity and photoreactivity, suggesting applications in biochemistry and molecular biology (Marri et al., 2006).
Intramolecular Charge Transfer Dynamics : A detailed resonance Raman study of solvent dynamics on spectral broadening and intramolecular charge transfer of a similar hemicyanine dye underlines the role of solvent interaction in photophysics, pertinent to developing solvent-sensitive probes (Cao & McHale, 1998).
Materials Science and Stability Studies
Photophysics and Stability of Diarylethene-containing Compounds : Investigating the photophysics, photochemistry, and thermal stability of diarylethene-containing benzothiazolium species reveals their potential in optical data storage and photoswitching applications, illustrating the versatility of compounds with similar structural motifs (El-Hendawy et al., 2015).
Stability under Acidic and Basic Conditions : Studies on the stability of the BODIPY fluorophore, analogous in structural relevance, under various conditions suggest implications for the stability and durability of related compounds in chemical sensors and fluorescent markers (Yang et al., 2011).
Properties
IUPAC Name |
2-[(E)-2-(4-fluorophenyl)ethenyl]-1-methylpyridin-1-ium;iodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN.HI/c1-16-11-3-2-4-14(16)10-7-12-5-8-13(15)9-6-12;/h2-11H,1H3;1H/q+1;/p-1/b10-7+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLPLVAHXHGZDJF-HCUGZAAXSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)F.[I-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+]1=CC=CC=C1/C=C/C2=CC=C(C=C2)F.[I-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FIN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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